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Compound of Interest

Compound Name: Iron(1l) bromide

cat. No.: B8814574

The safe and compliant disposal of Iron(ll) bromide is critical for ensuring the safety of
laboratory personnel and protecting the environment. As a corrosive and hygroscopic
substance, Iron(ll) bromide is classified as hazardous waste and must be managed according
to strict regulatory protocols.[1][2] This guide provides detailed, step-by-step procedures for its
proper handling and disposal, tailored for research, scientific, and drug development
professionals.

Immediate Safety and Handling

Before handling Iron(ll) bromide, it is essential to be aware of its hazards. It causes severe
skin burns, eye damage, and irritation to the respiratory and gastrointestinal tracts.[3][4][5] It is
also hygroscopic, meaning it readily absorbs moisture from the air.[6]

Personal Protective Equipment (PPE): Always use the following PPE when handling Iron(ll)
bromide:

+ Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent any skin exposure.[4]

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if dust is generated or exposure limits are exceeded.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8814574?utm_src=pdf-interest
https://www.benchchem.com/product/b8814574?utm_src=pdf-body
https://www.benchchem.com/product/b8814574?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43472~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:06:21~~Iron(II
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b8814574?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AA31154&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8814574?utm_src=pdf-body
https://www.benchchem.com/product/b8814574?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Work Area: Always handle Iron(ll) bromide inside a chemical fume hood.[3] Ensure that an
eyewash station and safety shower are located close to the workstation.[1][4]

Step-by-Step Disposal Protocol

Disposal of Iron(ll) bromide must adhere to federal, state, and local hazardous waste
regulations.[7] In the United States, this is primarily governed by the Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2][8][9]

1. Waste Characterization:

o Characterize unused Iron(ll) bromide and any material contaminated with it as hazardous
waste.

o Based on its properties, it falls under the classification of a corrosive solid.[10]
2. Containment and Labeling:

o Place the waste material in a designated, suitable, and closed container to await disposal.[5]
The container must be in good condition and not leaking.

» Label the container clearly as "Hazardous Waste" and include the specific chemical name:
“Iron(ll) Bromide" or "Ferrous Bromide."

3. Storage:

» Store the sealed waste container in a cool, dry, and well-ventilated area designated for
corrosive materials.[3][11]

o Keep it away from incompatible materials such as strong oxidizing agents and strong acids.

[4]
4. Professional Disposal:

e Do not dispose of Iron(ll) bromide down the drain or in regular trash.[5][7] This material
should not be released into the environment.[6]
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» Arrange for disposal through a licensed professional hazardous waste disposal service.[5]
These services are equipped to handle and treat hazardous chemicals according to
regulations.

o Arecommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

5. Spill Management:

 In case of a spill, immediately evacuate unnecessary personnel and ensure the area is well-
ventilated.[5][11]

e Wearing full PPE, clean up the spill immediately.

e Avoid generating dust.[6] Use a vacuum with a high-efficiency particulate absolute (HEPA)
filter or carefully sweep the material.[11]

» Place all contaminated materials into a suitable, closed container for disposal as hazardous
waste.[11]

Data Summary: Iron(ll) Bromide

The following table summarizes key quantitative and identifying information for lron(ll)
bromide.
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Property Value Source(s)

Chemical Formula FeBr2

Molecular Weight 215.65 g/mol

Appearance Dark y.ellow / White to AI[10]
yellowish solid

CAS Number 7789-46-0 [31141[5]

Melting Point 684 °C (1263.2 °F) [4]

Boiling Point 937 °C (1718.6 °F) [4]

Water Solubility

1090 g/L

DOT Hazard Class

8 (Corrosive)

[4]

UN Number

UN3260

[417]

Packing Group

[4]

NFPA Rating

Health: 3, Flammaubility: O,

Instability: 1

[5]

Experimental Protocols & Workflows

Disposal Workflow Diagram

The logical flow for the proper disposal of Iron(ll) bromide waste is illustrated below. This

process ensures safety and regulatory compliance from waste generation to final disposal.
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Caption: Iron(ll) Bromide Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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